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Compound of Interest

Compound Name: ATTO 594

CAS No.: 1253909-75-9

Cat. No.: B15552726

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for live-cell imaging using

ATTO 594 dyes. ATTO 594 is a robust fluorescent label well-suited for a variety of live-cell

imaging applications due to its high photostability, strong absorption, and excellent water

solubility.[1][2][3][4]

Properties of ATTO 594 Dye
ATTO 594 is a rhodamine-based dye that offers exceptional performance in fluorescence

microscopy, including super-resolution techniques like STED.[1][4] Its key characteristics make

it an ideal candidate for dynamic studies in living cells.

Table 1: Spectroscopic and Physical Properties of ATTO 594
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Property Value Reference(s)

Excitation Maximum (λex) 601 - 603 nm [1][2]

Emission Maximum (λem) 626 - 627 nm [1][2]

Molar Extinction Coefficient

(εmax)
120,000 M⁻¹cm⁻¹ [1][2]

Fluorescence Quantum Yield

(Φf)
0.85 [1]

Fluorescence Lifetime (τfl) 3.9 ns [1][2]

Molecular Weight (Carboxy) ~1137 g/mol

Applications in Live-Cell Imaging
ATTO 594 can be conjugated to a variety of molecules to enable the visualization of specific

cellular structures and processes in real-time.

Cytoskeleton Dynamics: Actin Labeling
ATTO 594 conjugated to phalloidin allows for the specific and high-contrast labeling of F-actin

filaments in living cells, enabling the study of cytoskeletal rearrangements, cell motility, and

morphology.

Organelle Imaging: Mitochondria and Plasma Membrane
ATTO 594 can be targeted to specific organelles. For instance, mitochondria can be visualized

to study their dynamics, distribution, and membrane potential.[5] Labeling the plasma

membrane with ATTO 594-conjugated lectins, such as Wheat Germ Agglutinin (WGA), allows

for the delineation of cell boundaries and the study of membrane trafficking.[6][7]

Signaling Pathway Analysis
By labeling Epidermal Growth Factor (EGF) or anti-EGFR antibodies with ATTO 594,

researchers can track receptor dimerization, internalization, and downstream signaling events

in response to ligand binding.[8][9][10] This provides insights into cancer biology and the

efficacy of targeted therapies.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://en.wikipedia.org/wiki/Apoptosis
https://www.assaygenie.com/blog/apoptosis-unveiled-your-complete-guide-to-intrinsic-extrinsic-pathways/
https://en.wikipedia.org/wiki/Apoptosis
https://www.assaygenie.com/blog/apoptosis-unveiled-your-complete-guide-to-intrinsic-extrinsic-pathways/
https://en.wikipedia.org/wiki/Apoptosis
https://www.assaygenie.com/blog/apoptosis-unveiled-your-complete-guide-to-intrinsic-extrinsic-pathways/
https://en.wikipedia.org/wiki/Apoptosis
https://en.wikipedia.org/wiki/Apoptosis
https://www.assaygenie.com/blog/apoptosis-unveiled-your-complete-guide-to-intrinsic-extrinsic-pathways/
https://www.benchchem.com/product/b15552726/docs?utm_src=pdf-body#live-cell-imaging-with-atto-594-dyes-application-notes-and-protocols
https://www.benchchem.com/product/b15552726/docs?utm_src=pdf-body#live-cell-imaging-with-atto-594-dyes-application-notes-and-protocols
https://www.benchchem.com/product/b15552726/docs?utm_src=pdf-body#live-cell-imaging-with-atto-594-dyes-application-notes-and-protocols
https://emulatebio.com/wp-content/uploads/2021/06/EP144_v1.0_Live_Staining_of_Mitochondria_Using_MitoTracker%C2%AE_Fluorescent_Dyes.pdf
https://www.benchchem.com/product/b15552726/docs?utm_src=pdf-body#live-cell-imaging-with-atto-594-dyes-application-notes-and-protocols
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-wheat-germ-agglutinin-af594-labeled-version-508ecb31dd.pdf
https://www.thermofisher.com/order/catalog/product/W11262/faqs
https://www.benchchem.com/product/b15552726/docs?utm_src=pdf-body#live-cell-imaging-with-atto-594-dyes-application-notes-and-protocols
https://www.thermofisher.com/se/en/home/life-science/antibodies/antibodies-learning-center/antibodies-resource-library/cell-signaling-pathways/cellular-apoptosis-pathway.html
https://reactome.org/content/detail/R-HSA-177934
https://abberior.rocks/expertise/protocols/phalloidin-labeling-protocol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Plasma Membrane

Cytoplasm

Nucleus

EGF Ligand
(ATTO 594-labeled)

EGFR
Monomer

Binding

EGFR Dimer
(Activated)

Dimerization

Grb2

Autophosphorylation
& Recruitment

PI3K

Sos

Ras

Activation

Raf

MEK

ERK

Gene Transcription
(Proliferation, Survival)

PIP3

PIP2 phosphorylation

PIP2

Akt

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b15552726/docs?utm_src=pdf-body-img#live-cell-imaging-with-atto-594-dyes-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ATTO 594-conjugated Annexin V can be used to detect one of the earliest signs of apoptosis:

the externalization of phosphatidylserine (PS) on the cell surface.[11][12] This allows for the

real-time monitoring of programmed cell death in response to various stimuli.
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Experimental Protocols
The following protocols provide a general framework for live-cell imaging with ATTO 594
conjugates. Optimization may be required for specific cell types and experimental conditions.

General Workflow for Live-Cell Imaging

1. Cell Seeding
Plate cells on imaging-compatible dishes.

2. Probe Preparation
Prepare ATTO 594 conjugate working solution.

3. Cell Staining
Incubate cells with the probe.

4. Washing
Remove unbound probe.

5. Imaging
Acquire images using appropriate settings.

Click to download full resolution via product page

Protocol for Staining F-Actin with ATTO 594-Phalloidin
Materials:
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Adherent cells cultured on glass-bottom dishes

ATTO 594-Phalloidin

Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

Phosphate-buffered saline (PBS), pre-warmed to 37°C

Procedure:

Cell Preparation: Culture cells to the desired confluency (typically 50-70%).

Staining Solution Preparation: Prepare a 50-200 nM working solution of ATTO 594-Phalloidin

in pre-warmed live-cell imaging medium.

Staining: Remove the culture medium and wash the cells once with pre-warmed PBS. Add

the staining solution to the cells and incubate for 20-60 minutes at 37°C in a CO₂ incubator.

Washing: Gently wash the cells two to three times with pre-warmed live-cell imaging

medium.

Imaging: Image the cells immediately using a fluorescence microscope equipped with

appropriate filters for ATTO 594 (e.g., TRITC/Cy3 filter set). Use the lowest possible laser

power and exposure time to minimize phototoxicity.

Protocol for Staining Mitochondria
Materials:

Adherent cells cultured on glass-bottom dishes

Mitochondria-targeting probe conjugated to ATTO 594 (e.g., MitoTracker™ Red CMXRos

can be conceptually substituted with a suitable ATTO 594 conjugate)

Live-cell imaging medium

PBS, pre-warmed to 37°C

Procedure:
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Cell Preparation: Culture cells to the desired confluency.

Staining Solution Preparation: Prepare a 25-500 nM working solution of the ATTO 594-

mitochondrial probe in pre-warmed live-cell imaging medium.[13] The optimal concentration

should be determined empirically.

Staining: Remove the culture medium, wash once with pre-warmed PBS, and add the

staining solution. Incubate for 15-45 minutes at 37°C.[13]

Washing: Replace the staining solution with fresh, pre-warmed live-cell imaging medium and

wash two to three times.

Imaging: Proceed with imaging, using appropriate laser lines and filters for ATTO 594.

Protocol for Plasma Membrane Staining with ATTO 594-
WGA
Materials:

Adherent or suspension cells

ATTO 594-Wheat Germ Agglutinin (WGA)

Live-cell imaging medium or Hanks' Balanced Salt Solution (HBSS)

PBS, pre-warmed to 37°C

Procedure:

Cell Preparation: Culture cells to the desired density.

Staining Solution Preparation: Prepare a 5-10 µg/mL working solution of ATTO 594-WGA in

pre-warmed imaging medium.[6]

Staining: Wash cells once with pre-warmed PBS. Add the staining solution and incubate for

10-20 minutes at 37°C.

Washing: Gently wash the cells two to three times with pre-warmed imaging medium.
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Imaging: Image the cells promptly.

Protocol for Detecting Apoptosis with ATTO 594-
Annexin V
Materials:

Cells (adherent or suspension) induced to undergo apoptosis

ATTO 594-Annexin V

Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂, pH 7.4)

PBS

Procedure:

Cell Preparation: Induce apoptosis in your cell population using a desired method. Harvest

both adherent and floating cells.

Washing: Wash cells with cold PBS.

Resuspension: Resuspend the cell pellet in Annexin V Binding Buffer at a concentration of 1

x 10⁶ cells/mL.

Staining: Add 5 µL of ATTO 594-Annexin V to 100 µL of the cell suspension.

Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the

dark.

Final Preparation: Add 400 µL of Annexin V Binding Buffer to each tube.

Analysis: Analyze the cells by fluorescence microscopy or flow cytometry within one hour.

Data Presentation
Table 2: Recommended Starting Concentrations for ATTO 594 Conjugates in Live-Cell Imaging
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Application
ATTO 594
Conjugate

Recommended
Starting
Concentration

Cell Type Examples

Cytoskeleton Phalloidin 50 - 200 nM
HeLa, U2OS,

Fibroblasts

Mitochondria Mito-specific probe 25 - 500 nM HeLa, C2C12

Plasma Membrane
Wheat Germ

Agglutinin (WGA)
5 - 10 µg/mL

Various adherent and

suspension cells

Apoptosis Annexin V 1:20 dilution of stock
Jurkat, HeLa treated

with staurosporine

Minimizing Phototoxicity
Phototoxicity is a critical concern in live-cell imaging. To minimize cell damage and obtain

reliable data, consider the following:

Use the lowest possible excitation light intensity and exposure time that provides an

adequate signal-to-noise ratio.

Utilize sensitive detectors to reduce the required excitation energy.

Limit the duration and frequency of image acquisition.

Employ live-cell imaging solutions designed to maintain cell health and reduce

autofluorescence.

Consider using antioxidants in the imaging medium to quench reactive oxygen species.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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